Ethyl 2-amino-4-(2-methylphenyl)thiophene-3-carboxylate
Overview
Description
Synthesis Analysis
While specific synthesis methods for “Ethyl 2-amino-4-(2-methylphenyl)thiophene-3-carboxylate” are not available, thiophene derivatives are generally synthesized using methods like the Gewald synthesis . This involves a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester .
Chemical Reactions Analysis
Specific chemical reactions involving “Ethyl 2-amino-4-(2-methylphenyl)thiophene-3-carboxylate” are not detailed in the available resources .
Physical And Chemical Properties Analysis
The physical and chemical properties of “Ethyl 2-amino-4-(2-methylphenyl)thiophene-3-carboxylate” are not explicitly mentioned in the available resources .
Scientific Research Applications
Medicinal Chemistry
Thiophene and its derivatives, including Ethyl 2-amino-4-(2-methylphenyl)thiophene-3-carboxylate, are an important class of heterocyclic compounds with diverse applications in medicinal chemistry . They have been reported to possess a wide range of therapeutic properties .
Anti-Inflammatory
Thiophene derivatives have been found to have anti-inflammatory properties . This suggests that Ethyl 2-amino-4-(2-methylphenyl)thiophene-3-carboxylate could potentially be used in the development of new anti-inflammatory drugs.
Anti-Psychotic
Thiophene derivatives have also been used in the development of anti-psychotic drugs . This opens up the possibility of using Ethyl 2-amino-4-(2-methylphenyl)thiophene-3-carboxylate in the treatment of various psychiatric disorders.
Anti-Microbial
Ethyl 2-amino-4-(2-methylphenyl)thiophene-3-carboxylate derivatives have been synthesized and screened for their antibacterial activity . This suggests potential applications in the development of new antibiotics.
Anti-Cancer
Thiophene derivatives have been found to have anti-cancer properties . This suggests that Ethyl 2-amino-4-(2-methylphenyl)thiophene-3-carboxylate could potentially be used in the development of new anti-cancer drugs.
Material Science
Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors . This suggests potential applications of Ethyl 2-amino-4-(2-methylphenyl)thiophene-3-carboxylate in the development of new materials with improved resistance to corrosion.
Organic Semiconductors
Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . This opens up the possibility of using Ethyl 2-amino-4-(2-methylphenyl)thiophene-3-carboxylate in the development of new organic semiconductors.
Organic Light-Emitting Diodes (OLEDs)
Thiophene derivatives have been used in the fabrication of organic light-emitting diodes (OLEDs) . This suggests potential applications of Ethyl 2-amino-4-(2-methylphenyl)thiophene-3-carboxylate in the development of new OLEDs.
Mechanism of Action
Target of Action
Ethyl 2-amino-4-(2-methylphenyl)thiophene-3-carboxylate is a derivative of 2-aminothiophenes It’s known that many thiophene derivatives have significant effects on the cardiovascular and central nervous systems . They also exhibit anti-inflammatory, antibacterial, fungicidal, and other activities .
Mode of Action
It’s known that the compound can undergo various reactions to form different derivatives . For instance, it can react with chloroacetyl chloride to produce N-substituted 2-chloroacetamide, which can further react with piperidine and morpholine to produce 2-aminoacetamides . These 2-aminoacetamides can then undergo cyclization with hydrazine hydrate to obtain 3-aminothienopyrimidin-4-one derivatives .
Biochemical Pathways
It’s known that thiophene derivatives can influence a variety of biological pathways due to their diverse biological activities .
Result of Action
It’s known that thiophene derivatives can have various biological effects, including anti-inflammatory, antibacterial, and fungicidal activities .
Safety and Hazards
properties
IUPAC Name |
ethyl 2-amino-4-(2-methylphenyl)thiophene-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO2S/c1-3-17-14(16)12-11(8-18-13(12)15)10-7-5-4-6-9(10)2/h4-8H,3,15H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SJCYOJPTISCHJS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC=C1C2=CC=CC=C2C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-amino-4-(2-methylphenyl)thiophene-3-carboxylate | |
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![2-cyano-N-[4-(trifluoromethyl)phenyl]acetamide](/img/structure/B52004.png)
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